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Compound of Interest

Compound Name: Triacetin-d9

Cat. No.: B15573537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for

Triacetin-d9 (Glyceryl Triacetate-d9). While specific safety data for the deuterated form is

limited, the information presented here is based on the well-documented profile of its non-

deuterated analogue, Triacetin (CAS 102-76-1). The substitution of hydrogen with deuterium is

not expected to significantly alter the chemical's primary toxicological or hazardous properties.

This document synthesizes information from safety data sheets (SDS), regulatory sources, and

scientific literature to ensure safe laboratory practices.

Chemical and Physical Properties
Triacetin-d9 is the deuterated form of Triacetin, a triester of glycerol and acetic acid.[1] It is a

clear, colorless, and odorless oily liquid.[2] Its physical properties are crucial for understanding

its behavior under various laboratory conditions.
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Property Value Source(s)

Chemical Formula
C₉H₅D₉O₆ (representative) /

C₉H₁₄O₆ (base)
[2][3]

Molecular Weight ~227.26 g/mol [3]

CAS Number 2733570-86-8 [3]

Boiling Point 258 - 259 °C [4]

Melting Point / Freezing Point 3 °C [4]

Density ~1.16 g/cm³ at 25 °C

Flash Point 138 - 148 °C (closed cup) [4]

Auto-ignition Temperature 433 °C [4]

Vapor Pressure 0.0025 mmHg at 25 °C [4]

Water Solubility
52,130 - 58,000 mg/L at 24.5-

25 °C
[5][6]

Log P (octanol/water) 0.25

Toxicological Information
Triacetin is characterized by low acute toxicity.[7] According to the Globally Harmonized System

(GHS), it does not meet the criteria for classification as a hazardous substance.[8][9]

Acute Toxicity
Route Endpoint Value Species Source(s)

Oral LD50 > 2,000 mg/kg
Rat

(male/female)
[4][8][10][11]

Inhalation LC50
> 1.721 mg/L (4

h)

Rat

(male/female)
[4][10]

Dermal LD50
> 5,000 mg/kg

bw
Rabbit [12]
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Irritation and Sensitization
Skin Irritation: Not classified as a skin irritant.[8][10] Mild irritation may occur upon prolonged

contact.[4][12]

Eye Irritation: Not classified as an eye irritant.[8][10] May cause redness and irritation upon

direct contact.[4]

Sensitization: Not classified as a skin or respiratory sensitizer.[7][8]

Chronic Exposure
Germ Cell Mutagenicity: Not classified as a mutagen.[7][8] An Ames test was negative.[10]

Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.[10][11]

Reproductive Toxicity: Not classified as a reproductive toxicant.[8][13] A No-Observed-

Adverse-Effect-Level (NOAEL) for maternal and developmental toxicity was established at

1000 mg/kg bw/day in rats.[13]

Ecological Information
Triacetin is not expected to be harmful to aquatic life.

Test Type Endpoint Value Species Duration Source(s)

Toxicity to

Fish
LC50 > 100 mg/L

Oryzias

latipes

(Japanese

rice fish)

96 h [4][10]

Toxicity to

Aquatic

Invertebrates

EC50 380 mg/L

Daphnia

magna

(Water flea)

48 h [10]

Handling and Storage
Proper handling and storage are essential to maintain the chemical's integrity and ensure

laboratory safety.
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Safe Handling Procedures
Use in a well-ventilated area.[14]

Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE).

[12]

Do not eat, drink, or smoke when handling the product.[11][14]

Wash hands thoroughly after handling.[10][14]

Keep containers tightly closed when not in use.[10][11]

Avoid sources of ignition such as open flames, sparks, and hot surfaces.[12][14]

Prevent spillage from entering drains or waterways.[14]

Storage Conditions
Store in a cool, dry, and well-ventilated area.[10][14]

Keep in original, tightly sealed containers.[14]

Store away from incompatible materials, particularly strong oxidizing agents.[8][11][14]

Protect containers from physical damage.[14]

Experimental Protocols
The toxicological data presented in the safety data sheets are based on standardized testing

guidelines, primarily from the Organisation for Economic Co-operation and Development

(OECD). Detailed protocols are extensive; the principles of the key cited tests are summarized

below.

OECD Test Guideline 401 (Acute Oral Toxicity): This guideline details a method for

assessing the acute toxic effects of a substance when administered orally in a single dose. A

group of rodents is dosed at one or more fixed levels. Observations of effects and mortality

are made over a period of at least 14 days. The LD50 (the statistically derived single dose of

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://chemstock.ae/wp-content/uploads/2019/05/msds/88456MSDS.pdf
https://www.echemi.com/sds/triacetin-pd20150901040.html
https://anmol.org/triacetin-SDS-glyceryltriacetate.html
https://chemstock.ae/wp-content/uploads/2019/05/msds/88456MSDS.pdf
https://www.chemicalbook.com/msds/triacetin.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/88456MSDS.pdf
https://www.chemicalbook.com/msds/triacetin.pdf
https://anmol.org/triacetin-SDS-glyceryltriacetate.html
https://www.echemi.com/sds/triacetin-pd20150901040.html
https://chemstock.ae/wp-content/uploads/2019/05/msds/88456MSDS.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/88456MSDS.pdf
https://www.chemicalbook.com/msds/triacetin.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/88456MSDS.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/88456MSDS.pdf
https://www.carlroth.com/medias/SDB-6317-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjY5NTV8YXBwbGljYXRpb24vcGRmfGg4MC9oMjYvOTE0NjAxMzMxOTE5OC9TREJfNjMxN19BVV9FTi5wZGZ8OWY2YWZiOGNlZjcwNWM0NzhlZDNiNjIxYmEwZTU4MDVlZGE1ZWIwNzhlOTBmMTVhY2M3OWY3NzIxYTk1YWVhMA
https://anmol.org/triacetin-SDS-glyceryltriacetate.html
https://chemstock.ae/wp-content/uploads/2019/05/msds/88456MSDS.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/88456MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


a substance that can be expected to cause death in 50% of the animals) is determined. For

Triacetin, the LD50 was found to be greater than 2,000 mg/kg.[4][10]

OECD Test Guideline 403 (Acute Inhalation Toxicity): This test evaluates the toxicity of a

substance upon inhalation over a short period (typically 4 hours). Animals are exposed to the

substance as a gas, vapor, or aerosol in a chamber. The concentration that causes mortality

in 50% of the test animals (LC50) is calculated. The LC50 for Triacetin was determined to be

greater than 1.721 mg/L.[4][10]

OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion): This guideline assesses the

potential of a substance to cause irritation or corrosion when applied to the skin. A small

amount of the substance is applied to a shaved patch of skin on a test animal (usually a

rabbit). The site is observed for signs of erythema (redness) and edema (swelling) at specific

intervals. Triacetin was found to cause no skin irritation in a 4-hour test.[10]

OECD Test Guideline 203 (Fish, Acute Toxicity Test): This test is designed to determine the

median lethal concentration (LC50) of a substance to fish. Fish are exposed to the test

substance in water for 96 hours. The LC50 is the concentration estimated to be lethal to 50%

of the fish in the test group. For Triacetin, the LC50 was greater than 100 mg/L.[4][10]

Visualized Workflow: Safe Chemical Handling
The following diagram illustrates the standard workflow for handling a chemical substance like

Triacetin-d9 in a research environment, from procurement to disposal.
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Workflow for Safe Handling of Triacetin-d9

Preparation & Planning

Handling & Experimentation

Post-Experiment & Disposal

1. Risk Assessment
(Review SDS)

2. Select PPE
(Gloves, Goggles)

3. Prepare Work Area
(Ventilation, Spill Kit)

4. Obtain Chemical
(Verify Label)

Proceed to Handling

5. Perform Experiment
(Use in Ventilated Area)

6. Temporary Storage
(Tightly Sealed Container)

7. Decontaminate Work Area

Experiment Complete

8. Segregate Waste
(Non-hazardous)

9. Dispose of Waste
(Follow Regulations)

New Task

Accidental Spill

Contain & Clean Up
(Refer to Section 6 of SDS)

Click to download full resolution via product page

Safe chemical handling workflow.
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Emergency and First-Aid Measures
In case of exposure, follow these first-aid guidelines.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.[10]

Skin Contact: Wash off with soap and plenty of water.[10] Remove contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[10][14]

Ingestion: Do NOT induce vomiting.[14] Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a doctor if feeling unwell.[10]

Fire and Accidental Release Measures
Fire Fighting: Triacetin is a combustible liquid.[4] Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide as extinguishing media.[10][11] Firefighters should wear self-

contained breathing apparatus (SCBA) and full protective gear.[10][15]

Accidental Release:

Ensure adequate ventilation and remove all ignition sources.[14]

Wear appropriate personal protective equipment.[14]

Contain the spill using sand, earth, or vermiculite.[14]

Collect the absorbed material into labeled containers for disposal.[14]

Clean the affected area and prevent runoff into drains.[14]

This guide is intended for informational purposes and should not replace a formal risk

assessment or the specific guidance provided in a substance's Safety Data Sheet. Always

consult the most current SDS for Triacetin-d9 from your supplier before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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